Cas no 1311254-86-0 ((S)-1-Cbz-3-Methyl-1,4-Diazepane)

(S)-1-Cbz-3-Methyl-1,4-Diazepane is a chiral compound with significant applications in organic synthesis. Its unique structure and enantiomeric purity offer advantages in the development of chiral molecules, facilitating the creation of enantiomerically pure pharmaceuticals and fine chemicals. The compound's stability and ease of handling make it a valuable tool in research and development.

(S)-1-Cbz-3-Methyl-1,4-Diazepane structure

1311254-86-0 structure

Product Name:(S)-1-Cbz-3-Methyl-1,4-Diazepane

CAS No:1311254-86-0

MF:C₁₄H₂₀N₂O₂

MW:248.320803642273

MDL:MFCD19382354

CID:2172078

PubChem ID:71741525

Update Time:2025-10-18

(S)-1-Cbz-3-Methyl-1,4-Diazepane Chemical and Physical Properties

Names and Identifiers

- (3S)-1h-1, 4-diazepine-1-carboxylic acid, hexahydro-3-methyl-, phenylmethyl ester
- (S)-1-CBZ-3-METHYL-1,4-DIAZEPANE
- (S)-Benzyl 3-methyl-1,4-diazepane-1-carboxylate
- FCH3594172
- (S)-1-CBZ-3-Methyl-1,4-diazapane
- (S)-1-N-Cbz-3-Methyl-1,4-diazepane
- AX8266406
- 1H-1,4-Diazepine-1-carboxylic acid, hexahydro-3-methyl-, phenylmethyl ester, (3S)-
- (3S)-3alpha-Methylhexahydro-1H-1,4-diazepine-1-carboxylic acid benzyl ester
- AKOS025296423
- BENZYL (3S)-3-METHYL-1,4-DIAZEPANE-1-CARBOXYLATE
- (S)-Benzyl3-methyl-1,4-diazepane-1-carboxylate
- MFCD19382354
- Benzyl (S)-3-methyl-1,4-diazepane-1-carboxylate
- AS-30366
- CS-0170853
- 1311254-86-0
- (S)-1-Cbz-3-Methyl-1,4-Diazepane
- MDL： MFCD19382354
- Inchi： 1S/C14H20N2O2/c1-12-10-16(9-5-8-15-12)14(17)18-11-13-6-3-2-4-7-13/h2-4,6-7,12,15H,5,8-11H2,1H3/t12-/m0/s1
- InChI Key： JOINYCKVHXRGDV-LBPRGKRZSA-N
- SMILES： O(CC1C=CC=CC=1)C(N1CCCN[C@@H](C)C1)=O

Computed Properties

Exact Mass: 248.152477885g/mol
Monoisotopic Mass: 248.152477885g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 265
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.6
XLogP3: 1.8

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Liquid

(S)-1-Cbz-3-Methyl-1,4-Diazepane Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P305+P351+P338
Storage Condition：2-8 °C

(S)-1-Cbz-3-Methyl-1,4-Diazepane Pricemore >>

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